Cas no 1008283-83-7 (Ethyl 2-Amino-2-(3,5-dimethyl-1-phenyl-1H-pyrazol-4-yl)acetate)

• Product Name: Ethyl 2-Amino-2-(3,5-dimethyl-1-phenyl-1H-pyrazol-4-yl)acetate
• CAS No: 1008283-83-7
• MF: C₁₅H₁₉N₃O₂
• MW: 273.330263376236
• CID: 5054673
• Update Time: 2025-10-28

Ethyl 2-Amino-2-(3,5-dimethyl-1-phenyl-1H-pyrazol-4-yl)acetate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-amino-2-(3,5-dimethyl-1-phenyl-1H-pyrazol-4-yl)acetate
• ethyl amino(3,5-dimethyl-1-phenyl-1H-pyrazol-4-yl)acetate
• ethyl 2-amino-2-(3,5-dimethyl-1-phenylpyrazol-4-yl)acetate
• Ethyl 2-Amino-2-(3,5-dimethyl-1-phenyl-1H-pyrazol-4-yl)acetate

• Inchi： 1S/C15H19N3O2/c1-4-20-15(19)14(16)13-10(2)17-18(11(13)3)12-8-6-5-7-9-12/h5-9,14H,4,16H2,1-3H3
• InChI Key： YRZKMHWKNNIQCJ-UHFFFAOYSA-N
• SMILES： O(CC)C(C(C1C(C)=NN(C2C=CC=CC=2)C=1C)N)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 331
• XLogP3: 2
• Topological Polar Surface Area: 70.1

Additional information on Ethyl 2-Amino-2-(3,5-dimethyl-1-phenyl-1H-pyrazol-4-yl)acetate

Ethyl 2-Amino-2-(3,5-Dimethyl-1-Phenyl-1H-Pyrazol-4-Yl)Acetate: A Comprehensive Overview

Ethyl 2-Amino-2-(3,5-Dimethyl-1-Phenyl-1H-Pyrazol-4-Yl)Acetate, with the CAS number 1008283-83-7, is a compound of significant interest in the field of organic chemistry and pharmaceutical research. This compound has garnered attention due to its unique structural properties and potential applications in drug development and material science. The molecule consists of an ethyl ester group attached to an amino-substituted acetate moiety, which is further connected to a pyrazole ring. The pyrazole ring is substituted with methyl groups at positions 3 and 5 and a phenyl group at position 1, making it a versatile scaffold for various chemical modifications.

The pyrazole ring system is known for its aromaticity and ability to participate in hydrogen bonding, which are crucial for its interaction with biological targets. The presence of the phenyl group enhances the compound's lipophilicity, potentially improving its bioavailability. Recent studies have explored the role of such heterocyclic compounds in modulating enzyme activity and receptor binding, suggesting their potential as lead compounds in drug discovery.

One of the key features of Ethyl 2-Amino-2-(3,5-Dimethyl-1-Phenyl-1H-Pyrazol-4-Yl)Acetate is its amino group, which can act as a nucleophile or participate in hydrogen bonding. This functional group plays a critical role in determining the compound's reactivity and selectivity in various chemical reactions. Researchers have utilized this property to design bioactive molecules with enhanced therapeutic potential.

The synthesis of this compound involves a multi-step process that typically includes the preparation of the pyrazole ring followed by esterification and amino substitution. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing production costs and minimizing waste. These developments have made the compound more accessible for large-scale applications in both academic and industrial settings.

In terms of applications, Ethyl 2-Amino-2-(3,5-Dimethyl-1-Phenyl-1H-Pyrazol-4-Yl)Acetate has shown promise in several areas. In pharmaceutical research, it has been investigated as a potential inhibitor of kinases and other enzymes involved in disease pathways. For instance, studies have demonstrated its ability to modulate the activity of protein kinases associated with cancer progression. Additionally, its phenyl group endows it with photostability, making it a candidate for use in light-sensitive materials.

Recent breakthroughs in computational chemistry have allowed researchers to predict the binding affinities of this compound to various biological targets with high accuracy. By employing molecular docking studies, scientists have identified potential interactions that could guide further optimization of the molecule for therapeutic purposes. These findings highlight the importance of Ethyl 2-Amino-2-(3,5-Dimethyl-1-Phenyl-1H-Pyrazol-4-Yl)Acetate as a valuable tool in drug design.

Moreover, the compound's ester group provides flexibility in chemical modifications, enabling researchers to explore its derivatives for diverse applications. For example, by altering the substituents on the pyrazole ring or modifying the ester moiety, scientists can tailor the compound's properties for specific uses such as anti-inflammatory agents or antimicrobial agents.

In conclusion, Ethyl 2-Amino-2-(3,5-Dimethyl-1-Phenyl-1H-Pyrazol-4-Yl)Acetate stands out as a versatile and intriguing compound with wide-ranging applications across multiple disciplines. Its unique structure and functional groups make it an attractive candidate for further research and development. As advancements in synthetic methods and computational tools continue to evolve, this compound is poised to play an even greater role in shaping future innovations in chemistry and pharmacology.